Cas no 1261962-08-6 (2-(5-Formylthiophen-2-YL)-5-methylbenzoic acid)

• Product Name: 2-(5-Formylthiophen-2-YL)-5-methylbenzoic acid
• CAS No: 1261962-08-6
• MF: C₁₃H₁₀O₃S
• MW: 246.281702518463
• MDL: MFCD18319846
• CID: 2766277
• PubChem ID: 53225764
• Update Time: 2025-04-21

2-(5-Formylthiophen-2-YL)-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18319846
• 1261962-08-6
• DTXSID60689496
• 2-(5-Formylthiophen-2-yl)-5-methylbenzoic acid, 95%
• 2-(5-FORMYLTHIOPHEN-2-YL)-5-METHYLBENZOIC ACID
• SCHEMBL2562840
• 2-(5-Formylthiophen-2-YL)-5-methylbenzoic acid

• MDL： MFCD18319846
• Inchi： 1S/C13H10O3S/c1-8-2-4-10(11(6-8)13(15)16)12-5-3-9(7-14)17-12/h2-7H,1H3,(H,15,16)
• InChI Key： PVIIMVLNZQOKKN-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1C=CC(C)=CC=1C(=O)O

Computed Properties

• Exact Mass: 246.03506535Da
• Monoisotopic Mass: 246.03506535Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 82.6Ų